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Compound of Interest

Compound Name: Phenyltrimethylgermane

CAS No.: 1626-00-2

Cat. No.: B167719

Get Quote

This guide provides an in-depth exploration of phenyltrimethylgermane, a significant

organogermanium compound. Tailored for researchers, scientists, and professionals in drug

development, this document delves into its core properties, synthesis, reactivity, and analytical

characterization, offering field-proven insights into its application in advanced chemical

synthesis.

Core Identification and Physicochemical Properties
Phenyltrimethylgermane, with the chemical formula C₉H₁₄Ge, is an organometallic compound

where a phenyl group and three methyl groups are covalently bonded to a central germanium

atom. While a specific CAS (Chemical Abstracts Service) registry number for this compound is

not readily found in public databases, its identity is unequivocally established through its

molecular structure and spectral data. The InChIKey for this compound is

NSXUUYLQZUABBS-UHFFFAOYSA-N.

The compound typically presents as a straw-colored liquid.[1] A summary of its key

physicochemical properties is presented in Table 1. It is important to note that while some
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physical properties like boiling point and density are not widely published, they can be

estimated based on related structures or would require experimental determination.

Table 1: Physicochemical Properties of Phenyltrimethylgermane

Property Value Source

Molecular Formula C₉H₁₄Ge [1]

Molecular Weight 194.8 g/mol [1]

Appearance Straw-colored liquid [1]

Purity Typically ≥97% [1]

Boiling Point Data not readily available

Density Data not readily available

Refractive Index Data not readily available

Synthesis of Phenyltrimethylgermane: A Step-by-
Step Protocol
The synthesis of phenyltrimethylgermane is typically achieved through the reaction of a

phenyl organometallic reagent with a trimethylgermanium halide. A common and effective

method involves the use of a Grignard reagent.

Experimental Protocol: Synthesis via Grignard Reaction

This protocol outlines the synthesis of phenyltrimethylgermane from bromobenzene and

chlorotrimethylgermane.

Materials:

Magnesium turnings

Anhydrous diethyl ether or tetrahydrofuran (THF)

Bromobenzene
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Chlorotrimethylgermane

Iodine crystal (as initiator)

Anhydrous workup solutions (e.g., saturated aqueous ammonium chloride)

Anhydrous sodium sulfate or magnesium sulfate

Procedure:

Grignard Reagent Formation: a. In a flame-dried, three-necked round-bottom flask equipped

with a reflux condenser, dropping funnel, and a nitrogen inlet, place magnesium turnings. b.

Add a small crystal of iodine to the flask. c. Add a solution of bromobenzene in anhydrous

diethyl ether or THF dropwise from the dropping funnel to the magnesium turnings. The

initiation of the reaction is indicated by the disappearance of the iodine color and gentle

refluxing. d. Once the reaction has started, add the remaining bromobenzene solution at a

rate that maintains a steady reflux. e. After the addition is complete, reflux the mixture for an

additional 30-60 minutes to ensure complete formation of phenylmagnesium bromide.

Reaction with Chlorotrimethylgermane: a. Cool the freshly prepared Grignard reagent in an

ice bath. b. Add a solution of chlorotrimethylgermane in anhydrous diethyl ether or THF

dropwise from the dropping funnel. c. After the addition is complete, allow the reaction

mixture to warm to room temperature and stir for several hours or overnight.

Workup and Purification: a. Cool the reaction mixture in an ice bath and quench by the slow,

dropwise addition of a saturated aqueous solution of ammonium chloride. b. Separate the

organic layer, and extract the aqueous layer with diethyl ether. c. Combine the organic layers

and dry over anhydrous sodium sulfate or magnesium sulfate. d. Filter the drying agent and

remove the solvent by rotary evaporation. e. Purify the crude product by fractional distillation

under reduced pressure to obtain pure phenyltrimethylgermane.

Causality Behind Experimental Choices:

Anhydrous Conditions: Grignard reagents are highly reactive towards protic solvents like

water. The use of flame-dried glassware and anhydrous solvents is crucial to prevent the

quenching of the Grignard reagent.
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Iodine as Initiator: The iodine crystal helps to activate the surface of the magnesium,

facilitating the initiation of the Grignard reaction.

Controlled Addition: The dropwise addition of reagents helps to control the exothermic nature

of the reactions.

Aqueous Ammonium Chloride Quench: This provides a mildly acidic workup to hydrolyze the

magnesium salts and facilitate their removal from the organic product.

Chemical Reactivity and Applications in Organic
Synthesis
Phenyltrimethylgermane serves as a valuable reagent in organic synthesis, primarily as a

source of a phenyl group in cross-coupling reactions. While historically less utilized than their

organotin (Stille reaction) or organoboron (Suzuki-Miyaura reaction) counterparts,

organogermanes are gaining attention due to their lower toxicity compared to organostannanes

and their unique reactivity profile.

Recent studies have highlighted the potential of organogermanes as chemoselective and

orthogonal coupling partners in palladium-catalyzed cross-coupling reactions. This allows for

sequential couplings where the germane moiety can be selectively activated over other

functional groups like boronic esters or silanes.

Palladium-Catalyzed Cross-Coupling Reactions:

Phenyltrimethylgermane can participate in various palladium-catalyzed cross-coupling

reactions, such as analogues of the Stille, Suzuki, and Hiyama couplings, to form carbon-

carbon bonds. The reactivity of the germanium-carbon bond often requires activation, for

example, by fluoride ions or under specific basic conditions.
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Figure 1: Generalized catalytic cycle for the palladium-catalyzed cross-coupling of

phenyltrimethylgermane with an aryl halide/triflate.
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Analytical Characterization
The structural elucidation of phenyltrimethylgermane relies on a combination of

spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the characterization of phenyltrimethylgermane. A

study on substituted aryltrimethylgermanes provides valuable data for the unsubstituted

compound.

¹H NMR:

The protons of the three methyl groups attached to the germanium atom are expected to

appear as a sharp singlet in the upfield region of the spectrum.

The protons of the phenyl group will appear as multiplets in the aromatic region.

¹³C NMR:

The carbons of the methyl groups will give a signal in the aliphatic region. The chemical shift

of these carbons shows a correlation with the electronic nature of the substituent on the

phenyl ring.

The carbons of the phenyl ring will appear in the aromatic region, with the ipso-carbon (the

carbon directly attached to the germanium) showing a characteristic chemical shift.

⁷³Ge NMR:

The ⁷³Ge nucleus is NMR active, and its chemical shift is sensitive to the electronic

environment around the germanium atom. The chemical shift of ⁷³Ge in

aryltrimethylgermanes shows a strong correlation with Hammett sigma constants, indicating

a significant influence of the phenyl ring substituents on the germanium nucleus.

Table 2: Expected NMR Data for Phenyltrimethylgermane
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Nucleus
Expected Chemical
Shift (ppm)

Multiplicity Notes

¹H ~0.3 Singlet -Ge(CH₃)₃

7.0 - 7.5 Multiplet Phenyl protons

¹³C ~ -2.0 Quartet -Ge(CH₃)₃

125 - 145 Singlets Phenyl carbons

⁷³Ge Varies Singlet
Sensitive to electronic

effects

Infrared (IR) Spectroscopy
The IR spectrum of phenyltrimethylgermane would be expected to show characteristic

absorption bands corresponding to the vibrations of its functional groups.

Expected IR Absorptions:

C-H stretching (aromatic): Above 3000 cm⁻¹

C-H stretching (aliphatic, methyl): Below 3000 cm⁻¹

C=C stretching (aromatic ring): ~1600-1450 cm⁻¹

C-H bending (methyl): ~1450 cm⁻¹ and ~1380 cm⁻¹

Ge-C stretching: In the fingerprint region, typically below 800 cm⁻¹.

Mass Spectrometry (MS)
Mass spectrometry of phenyltrimethylgermane would show a molecular ion peak

corresponding to its molecular weight. The isotopic pattern of the molecular ion would be

characteristic of the presence of germanium, which has several naturally occurring isotopes.

Fragmentation patterns would likely involve the loss of methyl and phenyl groups.

Safety and Handling
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A specific Safety Data Sheet (SDS) for phenyltrimethylgermane is not readily available.

Therefore, it is imperative to handle this compound with the precautions appropriate for

organogermanium compounds. Based on the SDS for the related compound phenylgermane,

the following safety measures should be observed.

General Precautions:

Handle in a well-ventilated area, preferably in a fume hood.

Avoid contact with skin, eyes, and clothing.

Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves (e.g., neoprene or nitrile rubber), and a lab coat.

Keep away from heat, sparks, and open flames.

Store in a cool, dry place in a tightly sealed container, preferably under an inert atmosphere.

Hazards:

Organogermanium compounds can be flammable.

May cause irritation to the skin, eyes, and respiratory tract.

The toxicological properties have not been thoroughly investigated.

In case of exposure, seek immediate medical attention.

Conclusion
Phenyltrimethylgermane is a valuable organometallic reagent with emerging applications in

modern organic synthesis, particularly in the realm of selective cross-coupling reactions. While

some of its physical properties and safety data are not extensively documented, its synthesis

and reactivity are well-established within the principles of organometallic chemistry. This guide

provides a foundational understanding for researchers looking to explore the potential of this

and other organogermanium compounds in their work. Further experimental investigation is

encouraged to fully characterize its properties and expand its synthetic utility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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